2-(3,5-Diphenyltetrazol-2-ium-2-yl)-4,5-dimethyl-1,3-thiazole;hydrobromide
2-(3,5-Diphenyltetrazol-2-ium-2-yl)-4,5-dimethyl-1,3-thiazole;hydrobromide
Methylthialazole Tetrazolium, also known as MTT or Tetrazolium Bromide, is a cell-permeable and positively charged tetrazolium dye that is used to detect reductive metabolism in cells.1 It is taken up by cells through the plasma membrane and then reduced to formazan by intracellular NAD(P)H-oxidoreductases. It is frequently used in colorimetric assays to measure cell proliferation, cytotoxicity, and apoptosis.
Brand Name:
Vulcanchem
CAS No.:
298-93-1
VCID:
VC0535259
InChI:
InChI=1S/C18H16N5S.BrH/c1-13-14(2)24-18(19-13)23-21-17(15-9-5-3-6-10-15)20-22(23)16-11-7-4-8-12-16;/h3-12H,1-2H3;1H/q+1;
SMILES:
CC1=C(SC(=N1)[N+]2=NC(=NN2C3=CC=CC=C3)C4=CC=CC=C4)C.Br
Molecular Formula:
C18H17BrN5S+
Molecular Weight:
415.3 g/mol
2-(3,5-Diphenyltetrazol-2-ium-2-yl)-4,5-dimethyl-1,3-thiazole;hydrobromide
CAS No.: 298-93-1
Inhibitors
VCID: VC0535259
Molecular Formula: C18H17BrN5S+
Molecular Weight: 415.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 298-93-1 |
|---|---|
| Product Name | 2-(3,5-Diphenyltetrazol-2-ium-2-yl)-4,5-dimethyl-1,3-thiazole;hydrobromide |
| Molecular Formula | C18H17BrN5S+ |
| Molecular Weight | 415.3 g/mol |
| IUPAC Name | 2-(3,5-diphenyltetrazol-2-ium-2-yl)-4,5-dimethyl-1,3-thiazole;hydrobromide |
| Standard InChI | InChI=1S/C18H16N5S.BrH/c1-13-14(2)24-18(19-13)23-21-17(15-9-5-3-6-10-15)20-22(23)16-11-7-4-8-12-16;/h3-12H,1-2H3;1H/q+1; |
| Standard InChIKey | AZKSAVLVSZKNRD-UHFFFAOYSA-M |
| SMILES | CC1=C(SC(=N1)[N+]2=NC(=NN2C3=CC=CC=C3)C4=CC=CC=C4)C.Br |
| Canonical SMILES | CC1=C(SC(=N1)[N+]2=NC(=NN2C3=CC=CC=C3)C4=CC=CC=C4)C.[Br-] |
| Appearance | Solid powder |
| Colorform | Yellow powde |
| Melting Point | 195 °C (decomposes) |
| Description | Methylthialazole Tetrazolium, also known as MTT or Tetrazolium Bromide, is a cell-permeable and positively charged tetrazolium dye that is used to detect reductive metabolism in cells.1 It is taken up by cells through the plasma membrane and then reduced to formazan by intracellular NAD(P)H-oxidoreductases. It is frequently used in colorimetric assays to measure cell proliferation, cytotoxicity, and apoptosis. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Related CAS | 13146-93-5 (parent) |
| Shelf Life | >3 years if stored properly |
| Solubility | Solubility in 2-methoxyethanol, 20 mg/mL; ethanol, 20 mg/mL Solubility in water, 10 mg/mL |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl tetrazolium bromide 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide 3-(4,5-dimethylthiazole-2-yl)-2,5-diphenyltetrazolium bromide C,N-diphenyl-N'-(4,5-dimethylthiazol-2-yl)tetrazolium bromide C,N-diphenyl-N-4,5-dimethylthiazol-2-yltetrazolium chloride MTT tetrazolium parent of thiazolyl blue thiazolyl blue thiazolyl blue tetrazolium bromide |
| Vapor Pressure | 5.11X10-11 mm Hg at 25 °C /Estimated/ |
| PubChem Compound | 24211922 |
| Last Modified | Nov 11 2021 |
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